N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide

• IUPAC Name: N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C19H17N3O6S/c1-12-10-18(21-28-12)22-29(24,25)15-5-3-14(4-6-15)20-19(23)13-2-7-16-17(11-13)27-9-8-26-16/h2-7,10-11H,8-9H2,1H3,(H,20,23)(H,21,22)
• InChI Key: JKOFRPCREAQBOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H17N3O6S
• Molecular Weight: 415.4 g/mol

Description

N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide is a useful research compound. Its molecular formula is C19H17N3O6S and its molecular weight is 415.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed various synthetic strategies to create compounds with complex structures, including those similar to the compound . For instance, the synthesis of carboxamides and sulfonamides containing alkyl and heterocyclic fragments has been explored through modifications of pyrimidine derivatives and related compounds, illustrating the chemical versatility and reactivity of such structures (Ignatovich et al., 2019). Additionally, methods for creating aromatic polyamides based on ether-sulfone-dicarboxylic acids demonstrate the potential for incorporating sulfonamide and carboxamide functionalities into polymers for material science applications (Hsiao & Huang, 1997).

Biological Activities

Compounds with structures related to "N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide" have been investigated for various biological activities. For example, sulfonamide derivatives have been studied for their inhibition of carbonic anhydrase II and VII, highlighting the therapeutic potential of sulfonamides in treating conditions related to enzyme dysregulation (Altug et al., 2017). Moreover, the development of novel benzodifuranyl and other heterocyclic compounds derived from natural products has shown promise in anti-inflammatory and analgesic applications, indicating the potential medicinal value of these chemical frameworks (Abu‐Hashem et al., 2020).

Material Science Applications

The synthesis and characterization of polymers incorporating sulfonamide or carboxamide groups, like those found in the compound of interest, have implications for material science, particularly in the development of high-performance polymers. For instance, sulfonated polybenzimidazoles containing specific functional groups have been explored for their use in proton exchange membranes, which are crucial components in fuel cell technology (Liu et al., 2014).